(3-Bromo-2,4-dimethoxyphenyl)methanol

• IUPAC Name: (3-bromo-2,4-dimethoxyphenyl)methanol
• InChI: InChI=1S/C9H11BrO3/c1-12-7-4-3-6(5-11)9(13-2)8(7)10/h3-4,11H,5H2,1-2H3
• InChI Key: VKQOSSSWQOKSMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CO)OC)Br
• Molecular Formula: C9H11BrO3
• Molecular Weight: 247.09 g/mol

Description

“(3-Bromo-2,4-dimethoxyphenyl)methanol” is a chemical compound with a molecular weight of 247.09. Its IUPAC name is the same as its common name.

Scientific Research Applications

Selective O-Demethylation and Bromination

Selective O-demethylation during the bromination of dimethoxyphenyl derivatives has been studied, leading to the synthesis of nine new bromophenol products. This research underscores the compound's utility in organic synthesis, particularly in the generation of brominated phenols through selective demethylation processes (Çetinkaya et al., 2011).

Inhibitory Properties on Carbonic Anhydrase

Bromophenol derivatives, synthesized from dimethoxyphenyl methanone, exhibit inhibitory effects on human carbonic anhydrase II (hCA II), an enzyme involved in various physiological processes. These findings suggest potential applications in designing inhibitors for conditions like glaucoma, epilepsy, and osteoporosis (Balaydın et al., 2012).

Total Synthesis of Biologically Active Compounds

The total synthesis of biologically active, naturally occurring bromophenol derivatives starting from (3-bromo-4,5-dimethoxyphenyl)methanol showcases its utility in synthesizing complex molecules with potential biological activities. This research highlights the compound's role in producing molecules with pharmaceutical relevance (Akbaba et al., 2010).